Cas no 1783650-68-9 (1-Propanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-methyl-)

• Product Name: 1-Propanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-methyl-
• CAS No: 1783650-68-9
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5296642
• Update Time: 2025-07-20

1-Propanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-methyl-

• Inchi： 1S/C11H20N2O/c1-9(2)10(14)13-7-11(8-13)4-3-5-12-6-11/h9,12H,3-8H2,1-2H3
• InChI Key： WYNJQKZAEPBQMR-UHFFFAOYSA-N
• SMILES： C(N1CC2(CCCNC2)C1)(=O)C(C)C

Additional information on 1-Propanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-methyl-

Research Brief on 1-Propanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-methyl- (CAS: 1783650-68-9)

The compound 1-Propanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-methyl- (CAS: 1783650-68-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 1-Propanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-methyl- as a key intermediate in the synthesis of novel spirocyclic compounds, which are increasingly recognized for their pharmacological properties. The spirocyclic scaffold, particularly the 2,6-diazaspiro[3.5]nonane moiety, is known to enhance metabolic stability and bioavailability, making it a valuable template for drug design. Researchers have successfully employed this compound in the development of inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases including cancer and neurodegenerative disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 1-Propanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-methyl- in selectively inhibiting protein-protein interactions involved in oncogenic signaling pathways. The study utilized X-ray crystallography and molecular docking to elucidate the binding modes of these derivatives, revealing high affinity and specificity for their targets. These findings underscore the compound's potential as a scaffold for designing next-generation therapeutics.

In addition to its therapeutic applications, the synthetic accessibility of 1-Propanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-methyl- has been a focal point of recent research. A novel, scalable synthesis route was reported in Organic Letters, featuring a one-pot cascade reaction that significantly improves yield and reduces production costs. This advancement is expected to facilitate broader exploration of the compound's utility in medicinal chemistry and industrial applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Ongoing research is investigating structural modifications to enhance solubility and reduce off-target effects. Collaborative efforts between academia and industry are crucial to translating these discoveries into clinically viable candidates.

In conclusion, 1-Propanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-methyl- (CAS: 1783650-68-9) represents a versatile and promising building block in drug discovery. Its unique spirocyclic structure and demonstrated biological activity position it as a valuable tool for addressing unmet medical needs. Future studies should focus on expanding its applications and overcoming current limitations to fully realize its potential.